Cas no 1105214-05-8 (N-(3-acetylphenyl)-2-(2-{(2-fluorophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide)
N-(3-acetylphenyl)-2-(2-{(2-fluorophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3-acetylphenyl)-2-(2-{(2-fluorophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide
- F5485-0721
- 1105214-05-8
- AKOS024510201
- N-(3-acetylphenyl)-2-(2-((2-fluorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide
- N-(3-acetylphenyl)-2-[2-[(2-fluorophenyl)methylsulfanyl]-6-oxo-1H-pyrimidin-4-yl]acetamide
-
- Inchi: 1S/C21H18FN3O3S/c1-13(26)14-6-4-7-16(9-14)23-19(27)10-17-11-20(28)25-21(24-17)29-12-15-5-2-3-8-18(15)22/h2-9,11H,10,12H2,1H3,(H,23,27)(H,24,25,28)
- InChI Key: MWJXKNXPJBFLHB-UHFFFAOYSA-N
- SMILES: S(C1NC(C=C(CC(NC2C=CC=C(C(C)=O)C=2)=O)N=1)=O)CC1C=CC=CC=1F
Computed Properties
- Exact Mass: 411.10529078g/mol
- Monoisotopic Mass: 411.10529078g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 709
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 113Ų
N-(3-acetylphenyl)-2-(2-{(2-fluorophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5485-0721-2μmol |
N-(3-acetylphenyl)-2-(2-{[(2-fluorophenyl)methyl]sulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide |
1105214-05-8 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5485-0721-5μmol |
N-(3-acetylphenyl)-2-(2-{[(2-fluorophenyl)methyl]sulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide |
1105214-05-8 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5485-0721-10μmol |
N-(3-acetylphenyl)-2-(2-{[(2-fluorophenyl)methyl]sulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide |
1105214-05-8 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5485-0721-20μmol |
N-(3-acetylphenyl)-2-(2-{[(2-fluorophenyl)methyl]sulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide |
1105214-05-8 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5485-0721-1mg |
N-(3-acetylphenyl)-2-(2-{[(2-fluorophenyl)methyl]sulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide |
1105214-05-8 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5485-0721-2mg |
N-(3-acetylphenyl)-2-(2-{[(2-fluorophenyl)methyl]sulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide |
1105214-05-8 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5485-0721-3mg |
N-(3-acetylphenyl)-2-(2-{[(2-fluorophenyl)methyl]sulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide |
1105214-05-8 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5485-0721-4mg |
N-(3-acetylphenyl)-2-(2-{[(2-fluorophenyl)methyl]sulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide |
1105214-05-8 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5485-0721-5mg |
N-(3-acetylphenyl)-2-(2-{[(2-fluorophenyl)methyl]sulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide |
1105214-05-8 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5485-0721-10mg |
N-(3-acetylphenyl)-2-(2-{[(2-fluorophenyl)methyl]sulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide |
1105214-05-8 | 10mg |
$79.0 | 2023-09-10 |
N-(3-acetylphenyl)-2-(2-{(2-fluorophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on N-(3-acetylphenyl)-2-(2-{(2-fluorophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide
Introduction to N-(3-acetylphenyl)-2-(2-{(2-fluorophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide and Its Significance in Modern Pharmaceutical Research
N-(3-acetylphenyl)-2-(2-{(2-fluorophenylmethylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl)}acetamide, with the CAS number 1105214-05-8, represents a compound of considerable interest in the field of pharmaceutical chemistry. This intricate molecular structure has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound's chemical framework integrates several key functional groups, including an acetylphenyl moiety and a pyrimidinone core, which are well-documented for their pharmacological properties.
The significance of this compound is underscored by its structural features, which suggest a multifaceted role in drug discovery. The presence of a 2-fluorophenylmethylsulfanyl group is particularly noteworthy, as fluorinated aromatic compounds are frequently employed in medicinal chemistry due to their enhanced metabolic stability and binding affinity. This feature positions the compound as a promising candidate for further exploration in the design of small-molecule inhibitors.
In recent years, there has been a surge in research focused on developing inhibitors targeting various biological pathways associated with diseases such as cancer, inflammation, and infectious disorders. The pyrimidinone core of N-(3-acetylphenyl)-2-(2-{(2-fluorophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide is particularly relevant in this context, as pyrimidine derivatives have been extensively studied for their ability to modulate enzyme activity and cellular signaling. For instance, studies have demonstrated that pyrimidinone-based compounds can interfere with key enzymes involved in DNA replication and transcription, making them attractive for antiviral and anticancer applications.
The incorporation of the 3-acetylphenyl group into the molecular structure further enhances the compound's pharmacological potential. Acetylphenyl derivatives are known for their ability to interact with biological targets in a manner that promotes receptor binding and allosteric modulation. This interaction is critical for achieving high selectivity and efficacy in therapeutic interventions. The acetyl group, in particular, can serve as a hinge region that facilitates conformational changes in protein targets, thereby enhancing drug potency.
One of the most compelling aspects of N-(3-acetylphenyl)-2-(2-{(2-fluorophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide is its potential to serve as a scaffold for structure-based drug design. The compound's complex architecture provides multiple sites for chemical modification, allowing researchers to fine-tune its pharmacokinetic and pharmacodynamic properties. This flexibility is essential for optimizing drug candidates for clinical use. By leveraging computational modeling and high-throughput screening techniques, scientists can rapidly identify analogs of this compound that exhibit improved binding affinity and reduced toxicity.
The role of fluorine atoms in medicinal chemistry cannot be overstated. The presence of a 2-fluorophenylmethylsulfanyl group not only enhances the metabolic stability of the compound but also influences its electronic properties, thereby affecting its interaction with biological targets. Fluorinated compounds often exhibit greater lipophilicity and better cell membrane penetration, which are critical factors for drug absorption and distribution. Furthermore, fluorine atoms can participate in hydrogen bonding interactions, further modulating the binding affinity of drug candidates.
In the realm of oncology research, N-(3-acetylphenyl)-2-(2-{(2-fluorophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide has shown promise as a lead compound for developing novel anticancer agents. Pyrimidine-based inhibitors have been successfully employed to target kinases and other enzymes involved in tumor growth and progression. The structural features of this compound suggest that it may interfere with critical signaling pathways such as the MAPK pathway and PI3K/Akt pathway, which are frequently dysregulated in cancer cells. Preclinical studies have indicated that derivatives of this compound can induce apoptosis and inhibit proliferation in various cancer cell lines.
The development of antiviral agents has also benefited from the exploration of pyrimidine derivatives. The ability of these compounds to mimic natural nucleobases allows them to disrupt viral replication processes at multiple stages. N-(3-acetylphenyl)-2-(2-{(2-fluorophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide shares structural similarities with known antiviral drugs, such as acyclovir and ganciclovir, which underscores its potential utility in combating viral infections. Additionally, its fluorinated aromatic moiety may enhance resistance profiles against enzymatic degradation by viral polymerases.
The synthesis of N-(3-acetylphenyl)-2-(2-{(2-fluorophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide presents both challenges and opportunities for synthetic chemists. The complexity of its molecular framework requires careful planning to ensure high yield and purity during production. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in constructing key intermediates efficiently. These methodologies not only improve synthetic efficiency but also allow for greater control over regioselectivity and stereoselectivity.
In conclusion, N-(3-acetylphenyl)-2-(2-{(2-fluorophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide (CAS no 1105214-05-8) represents a significant advancement in pharmaceutical chemistry due to its multifaceted structural features and potential therapeutic applications. Its integration of an acetylphenyl moiety with a fluorinated pyrimidine core positions it as a valuable scaffold for developing novel inhibitors targeting various diseases. As research continues to uncover new biological pathways and mechanisms underlying human health and disease, compounds like this one will play an increasingly important role in shaping the future of medicine.
1105214-05-8 (N-(3-acetylphenyl)-2-(2-{(2-fluorophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)